Cas no 871332-77-3 (3-(Methylcarbamoyl)-5-nitrophenylboronic acid)

• Product Name: 3-(Methylcarbamoyl)-5-nitrophenylboronic acid
• CAS No: 871332-77-3
• MF: C₈H₉BN₂O₅
• MW: 223.97846198082
• MDL: MFCD07783869
• CID: 719562
• PubChem ID: 44119840
• Update Time: 2025-07-20

3-(Methylcarbamoyl)-5-nitrophenylboronic acid Chemical and Physical Properties

Names and Identifiers

• 3-(Methylcarbamoyl)-5-nitrophenylboronic acid
• [3-(methylcarbamoyl)-5-nitrophenyl]boronic acid
• Boronic acid,B-[3-[(methylamino)carbonyl]-5-nitrophenyl]-
• OR9426
• 3-(Methylcarbamoyl)-5-nitrobenzeneboronic acid
• MFCD07783869
• FT-0644983
• 871332-77-3
• A841999
• 3-(N-Methylaminocarbonyl)-5-nitrobenzeneboronic acid
• (3-(Methylcarbamoyl)-5-nitrophenyl)boronic acid
• CS-0176086
• BS-24156
• 3-(Methylcarbamoyl)-5-nitrophenylboronicacid
• AKOS015850918
• WJB33277
• DTXSID30657440
• SB80200
• DB-021725

• MDL： MFCD07783869
• Inchi： 1S/C8H9BN2O5/c1-10-8(12)5-2-6(9(13)14)4-7(3-5)11(15)16/h2-4,13-14H,1H3,(H,10,12)
• InChI Key： USCXJPBVVDHSKA-UHFFFAOYSA-N
• SMILES： O=C(C1C=C(C=C(B(O)O)C=1)[N+](=O)[O-])NC

Computed Properties

• Exact Mass: 224.06000
• Monoisotopic Mass: 224.06
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 115A^2

Experimental Properties

• Density: 1.43
• Melting Point: 219-222
• Refractive Index: 1.584
• PSA: 115.38000
• LogP: -0.45170

3-(Methylcarbamoyl)-5-nitrophenylboronic acid Security Information

• Hazard Statement： Irritant/Keep Cold
• Hazardous Material Identification：
• Storage Condition：Keep cold

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on 3-(Methylcarbamoyl)-5-nitrophenylboronic acid

Comprehensive Overview of 3-(Methylcarbamoyl)-5-nitrophenylboronic acid (CAS No. 871332-77-3)

3-(Methylcarbamoyl)-5-nitrophenylboronic acid (CAS No. 871332-77-3) is a specialized boronic acid derivative widely utilized in organic synthesis, pharmaceutical research, and material science. This compound features a unique molecular structure combining a boronic acid group with a methylcarbamoyl and nitro substitution, making it a versatile intermediate for Suzuki-Miyaura cross-coupling reactions. Its nitrophenyl moiety enhances reactivity, while the methylcarbamoyl group contributes to its stability and solubility in polar solvents. Researchers frequently employ this compound in the development of bioconjugates, sensor materials, and drug candidates, particularly in targeting enzyme inhibitors and proteolysis-targeting chimeras (PROTACs).

The growing interest in boronic acid-based compounds stems from their applications in cancer therapy, diabetes research, and diagnostic imaging. For instance, 3-(Methylcarbamoyl)-5-nitrophenylboronic acid has been investigated for its potential role in glucose sensing due to its affinity for diols, a property shared with other arylboronic acids. This aligns with current trends in continuous glucose monitoring (CGM) systems, a hot topic in medical technology. Additionally, its nitro group allows for further functionalization, enabling the creation of fluorescent probes for bioimaging applications.

From a synthetic perspective, this compound’s CAS No. 871332-77-3 is often referenced in patents and academic papers focusing on heterocyclic chemistry and catalysis. Its compatibility with palladium-catalyzed reactions makes it valuable for constructing complex biaryl structures, a key step in designing kinase inhibitors and GPCR modulators. Recent studies highlight its utility in click chemistry and metal-organic frameworks (MOFs), addressing demands for sustainable chemistry and green synthesis.

In the context of AI-driven drug discovery, 3-(Methylcarbamoyl)-5-nitrophenylboronic acid is increasingly mentioned in datasets for machine learning models predicting molecular properties. Its structural features, such as the boronic acid handle and electron-withdrawing nitro group, are analyzed for ADME (Absorption, Distribution, Metabolism, Excretion) profiling. This resonates with the pharmaceutical industry’s shift toward computational chemistry and high-throughput screening.

Environmental and safety considerations are also critical. While not classified as hazardous, proper handling of nitrophenyl derivatives is advised due to potential photosensitivity. Storage recommendations include anhydrous conditions and protection from light to preserve the integrity of the boronic acid functionality. These precautions align with laboratory best practices and chemical safety guidelines, frequently searched topics among research professionals.

In summary, 3-(Methylcarbamoyl)-5-nitrophenylboronic acid (CAS No. 871332-77-3) bridges multiple disciplines, from medicinal chemistry to nanotechnology. Its relevance in targeted drug delivery, materials science, and diagnostic tools ensures sustained interest in both academic and industrial settings. As research progresses, this compound is poised to play a pivotal role in advancing precision medicine and smart materials.